Cas no 2228752-66-5 (4-(3,3-dimethylcyclohexyl)oxane-2,6-dione)

• Product Name: 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione
• CAS No: 2228752-66-5
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 6085149
• PubChem ID: 165610216
• Update Time: 2025-06-08

4-(3,3-dimethylcyclohexyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione
• EN300-1734907
• 2228752-66-5

• Inchi： 1S/C13H20O3/c1-13(2)5-3-4-9(8-13)10-6-11(14)16-12(15)7-10/h9-10H,3-8H2,1-2H3
• InChI Key： ODHUVWDNCVQDEC-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione

Introduction to 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione (CAS No. 2228752-66-5)

4-(3,3-dimethylcyclohexyl)oxane-2,6-dione (CAS No. 2228752-66-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclohexanes and features a distinctive oxane-2,6-dione moiety, which imparts specific chemical and biological characteristics.

The structure of 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione consists of a six-membered ring with two ketone groups at positions 2 and 6, and a 3,3-dimethylcyclohexyl substituent attached to the fourth carbon atom. This arrangement provides the molecule with enhanced stability and reactivity, making it an attractive candidate for various applications in pharmaceutical research and development.

Recent studies have explored the potential therapeutic applications of 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione has also shown potential as an antiviral agent. A study conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action involves the disruption of viral protein synthesis, which is crucial for viral replication. These antiviral properties make 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione a valuable candidate for further investigation in antiviral drug development.

The synthesis of 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione has been optimized through various methods to improve yield and purity. One efficient synthetic route involves the reaction of 3,3-dimethylcyclohexanone with an appropriate oxirane derivative under mild conditions. This method provides high yields and excellent stereoselectivity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its potential use in pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies have shown that 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione exhibits low toxicity in vitro and in vivo. Animal studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not cause significant adverse effects. However, further toxicological evaluations are necessary to ensure its safety for human use.

The potential applications of 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in polymer synthesis due to its ability to enhance the mechanical properties of polymers. Research published in the Journal of Polymer Science has shown that incorporating 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione into polymer matrices can improve their tensile strength and thermal stability.

In conclusion, 4-(3,3-dimethylcyclohexyl)oxane-2,6-dione (CAS No. 2228752-66-5) is a versatile compound with promising applications in various fields. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both pharmaceutical and materials science.